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Welcome to the technical support center for the TZ4M controller. This guide is designed to help
researchers, scientists, and drug development professionals troubleshoot and resolve common
issues encountered during their experiments, with a specific focus on why your TZ4M controller
might be overshooting its setpoint.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for my TZ4M controller to overshoot the setpoint?

Al: The most frequent cause of overshooting the setpoint is related to the PID (Proportional-
Integral-Derivative) settings not being optimized for your specific experimental setup.[1][2] The
TZA4M controller utilizes PID control to regulate temperature, and if these parameters are not
correctly tuned, it can lead to the temperature exceeding the desired setpoint before settling.[1]

Q2: How can | quickly resolve a setpoint overshoot issue?

A2: The quickest way to address an overshoot is to run the Auto-Tuning (AT) function on your
TZA4M controller. This feature automatically measures the thermal characteristics of your
system and calculates the optimal PID time constants for stable temperature control.[3] You
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can initiate the auto-tuning process by pressing the AT key for three seconds or more until the
"AT" lamp starts to flicker. The process is complete when the lamp turns off.[3]

Q3: When should | consider manually adjusting the PID settings?

A3: Manual PID tuning should be considered when the auto-tuning function does not provide
the desired level of control, or for applications requiring very specific response characteristics
(e.g., minimizing overshoot at all costs, even if it slows down the heating process).

Q4: My controller is still overshooting after running auto-tuning. What are the next steps?

A4: If overshooting persists after auto-tuning, you should investigate other potential causes
such as sensor placement, system dynamics, or the selected control mode. Ensure the
temperature sensor is correctly positioned to accurately measure the temperature of your
sample or process. Additionally, the TZ4M controller has different PID modes; you might need
to select the one most appropriate for your application.[3][4]

Troubleshooting Guide: Controller Overshooting
Setpoint

This guide provides a step-by-step approach to diagnosing and resolving setpoint overshooting
with your TZ4M controller.

Step 1: Execute the Auto-Tuning Function

The first and most crucial step is to perform an auto-tuning cycle. This allows the controller to
learn the thermal properties of your system.

Experimental Protocol: Performing an Auto-Tuning Cycle

o System Setup: Ensure your entire experimental setup (heater, sensor, sample) is in place
and ready for operation.

o Set Setpoint: Set the desired temperature setpoint (SV) on the TZ4M controller.

« Initiate Auto-Tuning: Press and hold the "AT" key on the controller for at least 3 seconds.[3]
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e Monitor: The "AT" indicator on the display will blink while the tuning process is active.[3]

o Completion: The "AT" indicator will turn off once the process is complete. The controller will
now use the newly calculated PID parameters.[3]

 Verification: Run a heating cycle to see if the overshoot has been corrected.

Step 2: Select the Appropriate PID Control Mode

The TZ4M controller offers different PID modes to better suit various applications. For
processes sensitive to overshoot, the PIDS mode is recommended.[3][4]

PID Mode Selection:

Control Mode Description Recommended Application
High-speed response type: Systems that require rapid

PIDE Prioritizes reaching the heating, such as injection
setpoint quickly, which may molding or electric furnaces.[3]
result in some overshoot. [4]

Temperature-sensitive
Low-speed response type: o
) S applications where
Designed to minimize )
PIDS o overshooting could be
overshoot, even if it takes ) ] ) )
) detrimental, like plating or oll
longer to reach the setpoint.
temperature control.[3][4]

The factory default setting for the TZ series is PIDS.[3][4] You can verify and change this
setting in the controller's parameter groups.

Step 3: Manual PID Parameter Adjustment

If auto-tuning and mode selection are not sufficient, manual adjustment of the PID parameters
may be necessary. This should be done systematically, adjusting one parameter at a time.

Manual PID Tuning Parameters:
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Effect on Adjustment to
Parameter Symbol
Overshoot Reduce Overshoot

A narrower band can
Increase the
) lead to faster )
Proportional Band P Proportional Band (P)
response but also

value.
more overshoot.
A shorter integral time
i attempts to correct Increase the Integral
Integral Time I ) ]
errors faster, which Time (1) value.

can cause overshoot.

Derivative action
o Increase the
o i anticipates future o ]
Derivative Time D Derivative Time (D)
errors and can
value.
dampen overshoot.

Step 4: Verify Sensor and System Integrity

Persistent issues may not be with the controller's settings but with the physical setup.

e Sensor Placement: Ensure the temperature sensor is securely mounted and in a location
that accurately reflects the temperature you wish to control. Poor placement can lead to
delayed readings and subsequent overshooting.[2]

e System Lag: Significant delays in the heating or cooling system's response to the controller's
commands can cause overshoot.[1] Ensure your heating element is appropriately sized for
your system.

o Environmental Factors: Protect your setup from drafts or sudden changes in ambient
temperature that can affect control stability.[1]

Visual Troubleshooting Workflow

The following diagram illustrates the logical steps to troubleshoot the overshooting issue.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.tosunlux.eu/blog/temperature-controller-problems-troubleshooting/
https://automationforum.co/troubleshooting-of-temperature-controllers/
https://automationforum.co/troubleshooting-of-temperature-controllers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Controller Overshooting Setpoint

Run Auto-Tuning (AT) Function

Is Overshoot Resolved?

Select PIDS Control Mode
(Low-speed response)

i

Is Overshoot Resolved?

Yes

Manually Adjust PID Parameters
(Increase P, I, and/or D)

Is Overshoot Resolved?

Yes

Check Sensor Placement

and System Integrity End: Issue Resolved

Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for TZ4M controller overshoot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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